1. Home
  2. Product
  3. Inhibitors
  4. 4,4-Bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid
4,4-Bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid 4,4-Bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid Selective nNOS inhibitor and a5-HT1B/1D receptor agonist; High Quality Biochemicals for Research Uses
Brand Name: Vulcanchem
CAS No.: 6634-56-6
VCID: VC0006044
InChI: InChI=1S/C27H36N2O6/c1-27(7-6-26(32)33,22-2-4-24(30)20(16-22)18-28-8-12-34-13-9-28)23-3-5-25(31)21(17-23)19-29-10-14-35-15-11-29/h2-5,16-17,30-31H,6-15,18-19H2,1H3,(H,32,33)
SMILES: CC(CCC(=O)O)(C1=CC(=C(C=C1)O)CN2CCOCC2)C3=CC(=C(C=C3)O)CN4CCOCC4
Molecular Formula: C27H36N2O6
Molecular Weight: 484.6 g/mol

4,4-Bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid

CAS No.: 6634-56-6

Inhibitors

VCID: VC0006044

Molecular Formula: C27H36N2O6

Molecular Weight: 484.6 g/mol

4,4-Bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid - 6634-56-6

CAS No. 6634-56-6
Product Name 4,4-Bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid
Molecular Formula C27H36N2O6
Molecular Weight 484.6 g/mol
IUPAC Name 4,4-bis[4-hydroxy-3-(morpholin-4-ylmethyl)phenyl]pentanoic acid
Standard InChI InChI=1S/C27H36N2O6/c1-27(7-6-26(32)33,22-2-4-24(30)20(16-22)18-28-8-12-34-13-9-28)23-3-5-25(31)21(17-23)19-29-10-14-35-15-11-29/h2-5,16-17,30-31H,6-15,18-19H2,1H3,(H,32,33)
Standard InChIKey JWNUBAIGCVTLMJ-UHFFFAOYSA-N
SMILES CC(CCC(=O)O)(C1=CC(=C(C=C1)O)CN2CCOCC2)C3=CC(=C(C=C3)O)CN4CCOCC4
Canonical SMILES CC(CCC(=O)O)(C1=CC(=C(C=C1)O)CN2CCOCC2)C3=CC(=C(C=C3)O)CN4CCOCC4
Description Selective nNOS inhibitor and a5-HT1B/1D receptor agonist; High Quality Biochemicals for Research Uses
Synonyms S-2238; (2S)-1-[(2R)-2-Amino-3-phenylpropanoyl]-N-[(2S)-5-(diaminomethylidene-amino)-1-(4-                               nitroanilino)-1-oxopentan-2-yl]piperidine-2-carboxamide
PubChem Compound 242911
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19